Cas no 1566900-71-7 (6-(tert-butoxy)pyridine-3-sulfonamide)

• Product Name: 6-(tert-butoxy)pyridine-3-sulfonamide
• CAS No: 1566900-71-7
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• MDL: MFCD26044623
• CID: 5245051
• PubChem ID: 112572647
• Update Time: 2025-07-23

6-(tert-butoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-(1,1-dimethylethoxy)-
• 6-(tert-butoxy)pyridine-3-sulfonamide

• MDL： MFCD26044623
• Inchi： 1S/C9H14N2O3S/c1-9(2,3)14-8-5-4-7(6-11-8)15(10,12)13/h4-6H,1-3H3,(H2,10,12,13)
• InChI Key： CZAZUCHDZMVOTC-UHFFFAOYSA-N
• SMILES： C1=NC(OC(C)(C)C)=CC=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-(tert-butoxy)pyridine-3-sulfonamide

Recent Advances in the Study of 6-(tert-butoxy)pyridine-3-sulfonamide (CAS: 1566900-71-7)

6-(tert-butoxy)pyridine-3-sulfonamide (CAS: 1566900-71-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its tert-butoxy and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators. The unique structural features of this compound make it a valuable scaffold for drug discovery and biochemical research.

Recent studies have focused on the synthesis and optimization of 6-(tert-butoxy)pyridine-3-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high selectivity and potency as an inhibitor of carbonic anhydrase isoforms, which are implicated in a range of diseases, including glaucoma, epilepsy, and cancer. The researchers utilized X-ray crystallography and molecular docking studies to elucidate the binding interactions of 6-(tert-butoxy)pyridine-3-sulfonamide with the active site of carbonic anhydrase, providing insights into its mechanism of action.

In addition to its role as an enzyme inhibitor, 6-(tert-butoxy)pyridine-3-sulfonamide has been investigated for its potential in antimicrobial therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the sulfonamide group in enhancing the antibacterial efficacy and suggested further modifications to improve pharmacokinetic properties.

Another area of research involves the application of 6-(tert-butoxy)pyridine-3-sulfonamide in neurodegenerative diseases. Preliminary in vitro studies have shown that this compound can modulate the activity of key enzymes involved in neuroinflammation and oxidative stress, which are critical pathways in diseases such as Alzheimer's and Parkinson's. These findings, though still in the early stages, open new avenues for the development of neuroprotective agents.

The synthesis of 6-(tert-butoxy)pyridine-3-sulfonamide has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 publication in Organic Process Research & Development described a scalable synthetic route that reduces the use of hazardous reagents and improves yield, making the compound more accessible for large-scale studies and potential clinical applications.

In conclusion, 6-(tert-butoxy)pyridine-3-sulfonamide (CAS: 1566900-71-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span enzyme inhibition, antimicrobial therapy, and neuroprotection, with ongoing research aimed at optimizing its properties for therapeutic use. The continued exploration of this compound and its derivatives is expected to yield significant contributions to drug discovery and development in the coming years.